Cas no 1196151-78-6 (1-(4-Fluorophenyl)-1H-imidazol-4-amine)

• Product Name: 1-(4-Fluorophenyl)-1H-imidazol-4-amine
• CAS No: 1196151-78-6
• MF: C₉H₈FN₃
• MW: 177.178324699402
• MDL: MFCD13189639
• CID: 822818
• PubChem ID: 56956211
• Update Time: 2025-04-19

1-(4-Fluorophenyl)-1H-imidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)-1H-imidazol-4-amine
• 1-(4-fluorophenyl)imidazol-4-amine
• DS-000175
• AB68821
• J-503303
• SCHEMBL17632468
• AKOS015945354
• 1H-Imidazol-4-amine, 1-(4-fluorophenyl)-
• DTXSID10719111
• 1196151-78-6

• MDL： MFCD13189639
• Inchi： 1S/C9H8FN3/c10-7-1-3-8(4-2-7)13-5-9(11)12-6-13/h1-6H,11H2
• InChI Key： HSJHWNAOMDKSOF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=NC(=C1)N

Computed Properties

• Exact Mass: 177.07022543g/mol
• Monoisotopic Mass: 177.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų